Cas no 1391051-73-2 (N-Formylglycine-13C2 Ethyl Ester)

• Product Name: N-Formylglycine-13C2 Ethyl Ester
• CAS No: 1391051-73-2
• MF: C₅H₉NO₃
• MW: 133.115171194077
• CID: 4555025
• Update Time: 2025-05-20

N-Formylglycine-13C2 Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• N-Formylglycine-13C2 Ethyl Ester
• GMBCCEOJUWMBPF-ZIEKVONGSA-N

• Inchi： 1S/C5H9NO3/c1-2-9-5(8)3-6-4-7/h4H,2-3H2,1H3,(H,6,7)/i3+1,5+1
• InChI Key： GMBCCEOJUWMBPF-ZIEKVONGSA-N
• SMILES： O([13C]([13C]([H])([H])N([H])C([H])=O)=O)C([H])([H])C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Formylglycine-13C2 Ethyl Ester

Comprehensive Overview of N-Formylglycine-13C2 Ethyl Ester (CAS No. 1391051-73-2)

N-Formylglycine-13C2 Ethyl Ester (CAS No. 1391051-73-2) is a stable isotope-labeled derivative of N-formylglycine, a compound of significant interest in biochemical and pharmaceutical research. This 13C-labeled variant is widely utilized in metabolic studies, proteomics, and drug development due to its ability to provide precise tracking of molecular pathways. The incorporation of carbon-13 isotopes enhances the accuracy of mass spectrometry and nuclear magnetic resonance (NMR) analyses, making it indispensable for advanced research applications.

The growing demand for isotope-labeled compounds like N-Formylglycine-13C2 Ethyl Ester is driven by advancements in precision medicine and personalized therapeutics. Researchers are increasingly focusing on understanding metabolic disorders, cancer mechanisms, and neurodegenerative diseases, where this compound serves as a critical tool. Its ethyl ester group improves solubility and bioavailability, facilitating in vitro and in vivo studies. As the pharmaceutical industry shifts toward targeted therapies, the relevance of 13C-labeled intermediates continues to rise.

One of the most searched questions in the field is: "What are the applications of N-Formylglycine-13C2 Ethyl Ester in drug discovery?" This compound is particularly valuable in tracing metabolic pathways of glycine derivatives, which play a pivotal role in collagen synthesis, detoxification, and neurotransmitter regulation. Additionally, its use in stable isotope probing (SIP) helps elucidate microbial interactions in environmental samples, a hot topic in microbiome research. The dual utility of this compound in both biomedical and environmental studies underscores its versatility.

From a synthetic chemistry perspective, N-Formylglycine-13C2 Ethyl Ester is synthesized through controlled formylation and esterification reactions, ensuring high isotopic purity (>99%). The 13C labeling at specific carbon positions allows researchers to distinguish endogenous and exogenous glycine metabolites, a feature highly sought after in pharmacokinetic studies. Recent publications highlight its role in investigating mitochondrial dysfunction, a key area in aging and metabolic syndrome research.

In the context of SEO optimization, terms like "13C-labeled glycine derivatives" and "isotopic tracers for metabolic studies" are frequently queried by academic and industrial researchers. This reflects the compound's alignment with current trends in translational research and biomarker discovery. Furthermore, its non-toxic profile and compliance with regulatory standards make it a preferred choice for global research initiatives.

The future of N-Formylglycine-13C2 Ethyl Ester lies in its integration with AI-driven drug design and high-throughput screening platforms. As machine learning models require high-quality labeled data, the precision offered by 13C isotopes becomes invaluable. This synergy between synthetic chemistry and computational biology is reshaping how we approach complex biological questions, positioning this compound at the forefront of innovative research methodologies.